Cas no 1962978-39-7 (tert-butyl N-(4-bromo-2,5-dimethoxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2,5-dimethoxyphenyl)carbamate
• CAS No: 1962978-39-7
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 5618590
• PubChem ID: 165923943
• Update Time: 2023-09-08

tert-butyl N-(4-bromo-2,5-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295867
• tert-butyl N-(4-bromo-2,5-dimethoxyphenyl)carbamate
• 1962978-39-7

• Inchi： 1S/C13H18BrNO4/c1-13(2,3)19-12(16)15-9-7-10(17-4)8(14)6-11(9)18-5/h6-7H,1-5H3,(H,15,16)
• InChI Key： XFGWYPZSTCTOJL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 331.04192g/mol
• Monoisotopic Mass: 331.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.8Ų